Acid Blue 140
Description
Acid Blue 140, also known as C.I.Acid Blue 140, is a synthetic dye commonly used in the textile industry . It belongs to the class of anthraquinones . It is known for its bright blue color .
Synthesis Analysis
Acid Blue 140 is synthesized by the condensation of 1,4-Dihydroxyanthracene-9,10-dione and 4-Butyl-2-methylbenzenamine (2 Moore), followed by bromination and sulfonation .Physical And Chemical Properties Analysis
Acid Blue 140 appears as a gray-white powder or granule with a slight odor . It has a density of 1.31-1.34 . It is soluble in benzene, boluene, chloroform, CS2, CH2Cl2 acetone, ethyl acetate, and is hardly soluble in alcohol . It is insoluble in water, gasoline, and acid/alkali with lower concentration .Safety and Hazards
While specific safety data for Acid Blue 140 is not available, general safety measures for handling chemical substances should be followed. This includes wearing personal protective equipment, ensuring adequate ventilation, avoiding contact with skin, eyes, or clothing, and avoiding ingestion and inhalation .
properties
CAS RN |
12219-21-5 |
|---|---|
Product Name |
Acid Blue 140 |
Molecular Formula |
C7H5FN4S |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
